Cas no 88744-18-7 (Propanedioic acid, [(1-oxobutyl)amino]-, diethyl ester)

• Product Name: Propanedioic acid, [(1-oxobutyl)amino]-, diethyl ester
• CAS No: 88744-18-7
• MF: C₁₁H₁₉NO₅
• MW: 245.272263765335
• CID: 622411
• PubChem ID: 13130446
• Update Time: 2025-04-19

Propanedioic acid, [(1-oxobutyl)amino]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [(1-oxobutyl)amino]-, diethyl ester
• diethyl 2-(butanoylamino)propanedioate
• DTXSID50520708
• Diethyl butanamidopropanedioate
• AKOS009130004
• 88744-18-7
• SCHEMBL7421199

• Inchi： 1S/C11H19NO5/c1-4-7-8(13)12-9(10(14)16-5-2)11(15)17-6-3/h9H,4-7H2,1-3H3,(H,12,13)
• InChI Key： SGJVLZNBFKVSMT-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)NC(CCC)=O)=O

Computed Properties

• Exact Mass: 245.12632271g/mol
• Monoisotopic Mass: 245.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.7Ų